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Compound of Interest

Compound Name: 1-Dodecene-1,2-13C2

Cat. No.: B176414 Get Quote

This guide provides essential safety protocols, operational procedures, and disposal plans for

handling 1-Dodecene-1,2-13C2. Given that the isotopic labeling with Carbon-13 does not

significantly alter the chemical properties of the molecule, the safety precautions are based on

the known hazards of 1-Dodecene. Adherence to these guidelines is critical for ensuring

laboratory safety and procedural accuracy.

Chemical Identifiers:

Name: 1-Dodecene-1,2-13C2

Base Chemical: 1-Dodecene

CAS Number: 112-41-4 (for 1-Dodecene)

Molecular Formula: C₁₀¹²C₂H₂₄

Primary Hazards:

Combustible liquid.[1][2]

May be fatal if swallowed and enters airways.[3][4][5]

Causes skin and serious eye irritation.[2][5]

May cause respiratory irritation.[5]
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Very toxic to aquatic life with long-lasting effects.[2][4]

Repeated exposure may cause skin dryness or cracking.[4]

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment for handling 1-
Dodecene-1,2-13C2.

Protection Type Specification Source(s)

Eye and Face Protection

Chemical safety goggles or a

face shield should be worn.

Contact lenses are not

recommended.

[1][2]

Hand Protection

Neoprene or nitrile rubber

gloves are recommended to

prevent skin exposure.

[1]

Body Protection

Wear suitable protective

clothing to prevent skin

contact. For larger quantities or

where splashing is possible,

flame-resistant clothing may be

appropriate.

[1][6][7]

Respiratory Protection

Work in a well-ventilated area.

If inhalation exposure is

possible, a NIOSH-certified

respirator with an organic

vapor cartridge is

recommended.

[1][6][7]

Experimental Protocol: Safe Handling and Disposal
The following workflow outlines the standard operating procedure for the safe handling of 1-
Dodecene-1,2-13C2 from initial preparation to final disposal.
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Caption: Workflow for the safe handling of 1-Dodecene-1,2-13C2.
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Procedural Guidance
Pre-Handling Checklist:

Verify Ventilation: Ensure the work area, such as a chemical fume hood, has adequate

ventilation.[1]

Emergency Equipment: Confirm that an emergency eye wash station and safety shower are

readily accessible.[1]

Inspect PPE: Check all personal protective equipment for integrity before use.

Don PPE: Put on all required personal protective equipment as specified in the table above.

[2]

Chemical Handling:

Work Area: Conduct all work in a well-ventilated area to minimize inhalation of vapors.[2]

Avoid Ignition Sources: 1-Dodecene is a combustible liquid; keep it away from heat, sparks,

and open flames.[1][2] Use only non-sparking tools and ensure all equipment is properly

grounded to prevent static discharge.[1][2][8]

Avoid Contact: Prevent direct contact with skin and eyes.[1] After handling, wash hands

thoroughly with soap and water.[1]

Aerosol Formation: Avoid the formation of aerosols or mists.[3][9]

Storage:

Container: Keep the container tightly closed when not in use.[1]

Location: Store in a cool, dry, and well-ventilated place away from direct sunlight and

incompatible materials.[1][6][9]

Incompatibilities: Keep away from strong oxidizing agents.[1]

First-Aid Measures:
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do. Seek medical attention.[1]

Skin Contact: Wash the affected area with plenty of soap and water. If skin irritation occurs,

seek medical advice.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

Ingestion: Do NOT induce vomiting due to the aspiration hazard.[3][4] If swallowed, call a

poison control center or doctor immediately.[3]

Spill and Disposal Plan:

Spill Cleanup:

Remove all sources of ignition.[8]

Ensure adequate ventilation.

Wear appropriate PPE during cleanup.

Contain the spill using an inert absorbent material (e.g., sand, earth).[3][8]

Collect the absorbed material using non-sparking tools and place it into a suitable, closed

container for disposal.[1][8]

Prevent the spill from entering drains or waterways.[3][8]

Waste Disposal:

Dispose of waste material at a licensed waste disposal facility, often through incineration.

[1]

Do not dispose of waste into the sewer system.[1]

Avoid release into the environment.[1][2] All disposal must be in accordance with local,

state, and federal regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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